Cas no 1079651-21-0 ((1-Methylisoquinolin-3-yl)methanamine)
1079651-21-0 structure
Product Name:(1-Methylisoquinolin-3-yl)methanamine
CAS No:1079651-21-0
MF:C11H12N2
MW:172.226382255554
CID:1088984
PubChem ID:57658929
Update Time:2025-04-20
(1-Methylisoquinolin-3-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (1-Methylisoquinolin-3-yl)methanamine
- 1-(1-Methylisoquinolin-3-yl)methanamine
- JVONDARQVSMQBF-UHFFFAOYSA-N
- 1-Methyl-3-isoquinolinemethanamine
- SCHEMBL3636792
- DB-421714
- 1079651-21-0
- DTXSID60727448
-
- Inchi: 1S/C11H12N2/c1-8-11-5-3-2-4-9(11)6-10(7-12)13-8/h2-6H,7,12H2,1H3
- InChI Key: JVONDARQVSMQBF-UHFFFAOYSA-N
- SMILES: N1C(CN)=CC2C=CC=CC=2C=1C
Computed Properties
- Exact Mass: 172.100048391g/mol
- Monoisotopic Mass: 172.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 38.9Ų
(1-Methylisoquinolin-3-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM145294-1g |
(1-methylisoquinolin-3-yl)methanamine |
1079651-21-0 | 95% | 1g |
$549 | 2021-08-05 | |
| Chemenu | CM145294-1g |
(1-methylisoquinolin-3-yl)methanamine |
1079651-21-0 | 95% | 1g |
$527 | 2023-11-25 | |
| Alichem | A189006815-1g |
(1-Methylisoquinolin-3-yl)methanamine |
1079651-21-0 | 95% | 1g |
$492.96 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1756435-1g |
(1-Methylisoquinolin-3-yl)methanamine |
1079651-21-0 | 98% | 1g |
¥4358.00 | 2024-08-09 |
(1-Methylisoquinolin-3-yl)methanamine Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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